Methyl 2-(3-nitrophenyl)propanoate
Cat. No. B2473544
M. Wt: 209.201
InChI Key: VKHVGMRGUCBLLC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07592346B2
Procedure details
A solution of lithium hexamethyldisilazide (1M, hexane, 1.0 eq., 21.5 ml) was added dropwise to a stirred solution of methyl(3-nitrophenyl)acetate (4.2 g) in THF (30 ml) at −30□C. The mixture was warmed to 0□C and re-cooled to −30□C then iodomethane (1.0 equiv., 3.0 g.) was added. The solution was warmed to room temperature and poured into aqueous ammonium chloride solution and extracted with ethyl acetate. The combined organic phases were washed with brine, dried over sodium sulfate and concentrated. The crude was purified using chromatography (SiO2, SPE) using cyclohexane/ethyl acetate (80/20) as eluent to afford the title compound as yellow liquid (1.50 g, 30% yield).
Name
Yield
30%
Identifiers
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REACTION_CXSMILES
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C[Si](C)(C)[N-][Si](C)(C)C.[Li+].[CH3:11][O:12][C:13](=[O:24])[CH2:14][C:15]1[CH:20]=[CH:19][CH:18]=[C:17]([N+:21]([O-:23])=[O:22])[CH:16]=1.I[CH3:26].[Cl-].[NH4+]>C1COCC1>[N+:21]([C:17]1[CH:16]=[C:15]([CH:14]([CH3:26])[C:13]([O:12][CH3:11])=[O:24])[CH:20]=[CH:19][CH:18]=1)([O-:23])=[O:22] |f:0.1,4.5|
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Inputs
Step One
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Name
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|
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Quantity
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21.5 mL
|
|
Type
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reactant
|
|
Smiles
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C[Si]([N-][Si](C)(C)C)(C)C.[Li+]
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Name
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|
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Quantity
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4.2 g
|
|
Type
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reactant
|
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Smiles
|
COC(CC1=CC(=CC=C1)[N+](=O)[O-])=O
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Name
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|
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Quantity
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30 mL
|
|
Type
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solvent
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|
Smiles
|
C1CCOC1
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Step Two
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Name
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|
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Quantity
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3 g
|
|
Type
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reactant
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Smiles
|
IC
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Step Three
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Name
|
|
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Quantity
|
0 (± 1) mol
|
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Type
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reactant
|
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Smiles
|
[Cl-].[NH4+]
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Conditions
Temperature
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Control Type
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AMBIENT
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Other
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Conditions are dynamic
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1
|
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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The mixture was warmed to 0□C
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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re-cooled to −30□C
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EXTRACTION
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Type
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EXTRACTION
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|
Details
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extracted with ethyl acetate
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WASH
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Type
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WASH
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|
Details
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The combined organic phases were washed with brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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dried over sodium sulfate
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CONCENTRATION
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Type
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CONCENTRATION
|
|
Details
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concentrated
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CUSTOM
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Type
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CUSTOM
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|
Details
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The crude was purified
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Outcomes
Product
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Name
|
|
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Type
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product
|
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Smiles
|
[N+](=O)([O-])C=1C=C(C=CC1)C(C(=O)OC)C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.5 g | |
| YIELD: PERCENTYIELD | 30% | |
| YIELD: CALCULATEDPERCENTYIELD | 33.9% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
